Tert-butyl-(2,4-dichloro-phenoxy)-dimethyl-silane

• IUPAC Name: tert-butyl-(2,4-dichlorophenoxy)-dimethylsilane
• InChI: InChI=1S/C12H18Cl2OSi/c1-12(2,3)16(4,5)15-11-7-6-9(13)8-10(11)14/h6-8H,1-5H3
• InChI Key: JYWHLWFKXXRKHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C12H18Cl2OSi
• Molecular Weight: 277.26 g/mol

Description

Tert-butyl-(2,4-dichloro-phenoxy)-dimethyl-silane is a useful research compound. Its molecular formula is C12H18Cl2OSi and its molecular weight is 277.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 2,4-dichloro-phenol, (112, 4.80 g, 0.0294 mol) in N,N-dimethylformamide (100.0 mL) were added 1H-imidazole (5.21 g, 0.0766 mol) and tert-butyldimethylsilyl chloride (5.33 g, 0.0353 mol). The reaction was stirred at room temperature overnight. The reaction was poured into water and extracted with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 15% to 50% ethyl acetate in hexane to give a colorless oil (113, 7.10 g, 87.0%).

Synthesis routes and methods II

Procedure details

Dissolve 2,4-dichloro-phenol (30 g, 184 mmol) and cool to 0° C. Add imidazole (28 g, 405 mmol) followed by t-butyldimethylsilyl chloride (31 g, 202 mmol). Warm reaction mixture to room temperature, and stir for 20 minutes. Pour reaction mixture into water and extract with ether. Separate layers and wash organics with water, 2× brine, dry over sodium sulfate, filter and concentrate to yield 48.4 g (95%) of tert-butyl-(2,4-dichloro-phenoxy)-dimethyl-silane.